Cas no 5993-91-9 ((1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride)

• Product Name: (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride
• CAS No: 5993-91-9
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• MDL: MFCD00150073
• CID: 85509
• PubChem ID: 2723957
• Update Time: 2025-05-22

(1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Benzo[d]imidazol-2-yl)methanamine dihydrochloride
• benzimidazol-2-ylmethylamine dihydrochloride hydrate
• 2-(AMINOMETHYL)BENZIMIDAZOLE DIHYDRO-
• 2-(AMINOMETHYL)BENZIMIDAZOLE DIHYDRO-CHL
• 2-(Aminomethyl)benzimidazole dihydrochloride
• 2-(Aminomethyl)Benzimidazole Dihydrochloride Hydrate
• 1H-Benzimidazole-2-methanamine, dihydrochloride
• 1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride
• (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride
• 2-aminomethylbenzimidazole dihydrochloride
• c-(1h-benzoimidazol-2-yl)-methylamine dihydrochloride
• benzimidazol-2-ylmethylamine, chloride, chloride
• (1H-BENZO[D]IMIDAZOL-2-YL)METHANAMINE 2HCL
• 1-(Benzimidazol-2-yl)methanamine hydrochloride
• 1H-Benzimidazole-2-methanamine dihydroChloride
• 2-(Aminomethyl)benzimidazole dihydrochloride, 98%
• 1H-benzimidazol-2-ylmethanamine;dihydrochloride
• AKOS015898452
• 5993-91-9
• F1994-0021
• (1H-benzo[d]imidazol-2-yl)methanaminedihydrochloride
• (1H-Benzoimidazol-2-yl)-methylamine dihydrochloride
• SY018489
• 2-(aminomethyl)benzimidazole, dihydrochloride
• A869084
• MFCD00012677
• CS-W005436
• HAEYZZSSSUIZAN-UHFFFAOYSA-N
• ethyl3-amino-3-[(aminocarbonyl)amino]butyrate
• (1h-benzo[d]imidazol-2-yl)methanamine dihydrochloride salt
• TS-03147
• 2-aminomethyl-benzimidazole dihydrochloride
• SCHEMBL244831
• Z104479710
• EN300-20670
• AM20060685
• 2-(amino methyl)benzimidazole dihydrochloride
• FT-0608725
• CHEMBL3143911
• aminomethyl-benzimidazole dihydrochloride
• 1-(1H-benzimidazol-2-yl)methanamine dihydrochloride
• DB-072725

• MDL： MFCD00150073
• Inchi： 1S/C8H9N3.2ClH/c9-5-8-10-6-3-1-2-4-7(6)11-8;;/h1-4H,5,9H2,(H,10,11);2*1H
• InChI Key： HAEYZZSSSUIZAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CN)=NC2C=CC=CC1=2
• BRN： 3698942

Computed Properties

• Exact Mass: 237.04400
• Monoisotopic Mass: 219.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 264 °C (dec.) (lit.)
• Boiling Point: 384.3°C at 760 mmHg
• Flash Point: 214.5℃
• PSA: 63.93000
• LogP: 3.26160
• Solubility: Not determined

(1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S22;S24/25

Additional information on (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride

(1H-1,3-Benzodiazol-2-yl)methanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 5993-91-9, commonly referred to as (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. The structure of this compound consists of a benzene ring fused with a diazole ring, specifically a 1H-1,3-benzodiazole moiety, attached to a methanamine group and counterbalanced by two hydrochloric acid molecules.

Benzodiazoles are known for their unique electronic properties and high thermal stability, making them ideal candidates for various industrial and academic applications. The dihydrochloride salt form of this compound is particularly useful in pharmaceutical formulations due to its enhanced solubility and stability. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.

One of the most notable advancements in the study of (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride involves its application in drug discovery. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to other bioactive compounds. This has led to the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce production costs. For instance, microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity levels.

The physical and chemical properties of (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its behavior in different chemical environments.

Another area of active research is the application of this compound in sensor technology. Its ability to form stable complexes with metal ions has made it a promising candidate for the development of selective sensors for environmental monitoring. For example, recent studies have demonstrated its potential use in detecting heavy metal ions such as lead and mercury in aqueous solutions.

In conclusion, (1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and diverse functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, it is likely to play an even more significant role in the development of innovative technologies in the coming years.